Cas no 865198-37-4 (methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
- 3(2H)-Benzothiazoleacetic acid, 2-[[(5-chloro-2-thienyl)carbonyl]imino]-6-nitro-, methyl ester
- (Z)-methyl 2-(2-((5-chlorothiophene-2-carbonyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate
- methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
- methyl 2-[2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-1,3-benzothiazol-3-yl]acetate
- F1366-0966
- 865198-37-4
- AKOS024607089
-
- Inchi: 1S/C15H10ClN3O5S2/c1-24-13(20)7-18-9-3-2-8(19(22)23)6-11(9)26-15(18)17-14(21)10-4-5-12(16)25-10/h2-6H,7H2,1H3
- InChI Key: GQQZUFDQTKAMMK-UHFFFAOYSA-N
- SMILES: S1C2=CC([N+]([O-])=O)=CC=C2N(CC(OC)=O)C1=NC(C1SC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 410.9750405g/mol
- Monoisotopic Mass: 410.9750405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Boiling Point: 588.5±60.0 °C(Predicted)
- pka: -6.35±0.20(Predicted)
methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1366-0966-2μmol |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-5μmol |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-10μmol |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-20μmol |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-1mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-2mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-3mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-4mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-5mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-0966-10mg |
methyl 2-[(2Z)-2-[(5-chlorothiophene-2-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865198-37-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
Introduction to Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-37-4)
Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-37-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development. Its unique chemical properties and biological activities make it a subject of intense research interest, particularly in the quest to identify novel therapeutic agents.
The molecular framework of Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate incorporates several key functional groups that contribute to its pharmacological potential. The presence of a 5-chlorothiophene moiety is particularly noteworthy, as thiophene derivatives are well-documented for their diverse biological activities. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a nitro group at the 6-position further enhances the compound's reactivity and potential biological effects.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation to construct the complex scaffold of Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate.
In the realm of medicinal chemistry, this compound has been investigated for its potential therapeutic effects. Studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors involved in pathological processes. For instance, preliminary in vitro studies have indicated that Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate could interfere with the activity of kinases and other signaling molecules that play a crucial role in cancer progression.
The benzothiazole core structure is another critical feature of this compound, as benzothiazoles are known for their broad spectrum of biological activities. These heterocyclic compounds have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The nitro group attached to the benzothiazole ring further modulates its pharmacological profile, potentially enhancing its bioavailability and binding affinity to biological targets.
Investigations into the pharmacokinetic properties of Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate are ongoing. Researchers are focusing on understanding how the compound is metabolized in vivo and how it interacts with biological systems. These studies are essential for optimizing drug delivery systems and maximizing therapeutic efficacy while minimizing potential side effects.
The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanics simulations have been employed to predict the binding interactions between Methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-y acetate and its target proteins. These simulations provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.
In conclusion, Methyl 2-(5-chlorothiophene-carbonyl)imino-6-nitro- (CAS No. ) ) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.
865198-37-4 (methyl 2-(2Z)-2-(5-chlorothiophene-2-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)